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Compound of Interest

Compound Name: Citric acid isopropyl ether

Cat. No.: B15185583

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed analysis of the molecular weight of triisopropyl citrate, often
referred to as citric acid isopropyl ether. It includes the theoretical calculation based on its
molecular formula and a discussion of experimental determination methods.

Compound Identification and Formula

Triisopropyl citrate is the triester formed from the esterification of the three carboxyl groups of
citric acid with isopropy! alcohol.

e Common Name: Triisopropyl citrate

o Synonyms: Citric acid triisopropyl ester, Tripropan-2-yl 2-hydroxypropane-1,2,3-
tricarboxylate[1]

e Molecular Formula: C1sH2607[1][2]

Theoretical Molecular Weight Calculation

The molecular weight (MW) is calculated by summing the atomic weights of the constituent
atoms in the molecular formula. The standard atomic weights published by the International
Union of Pure and Applied Chemistry (IUPAC) are used for this calculation.

2.1. Atomic Weight Data
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The table below summarizes the standard atomic weights for the elements present in
triisopropyl citrate.

Standard Atomic Weight

Element Symbol (Da)

Carbon C [12.0096, 12.0116]
Hydrogen H [1.00784, 1.00811][3][4][5]
Oxygen o) [15.99903, 15.99977][6][7]

Note: For calculations where a single value is required, the conventional atomic weight is used:
C=12.011, H=1.008, and O = 15.999.

2.2. Calculation Summary

The molecular weight is determined by multiplying the count of each atom by its atomic weight
and summing the results.

Atomic Weight Total Mass

Element Symbol Atomic Count

(Da) (Da)
Carbon C 15 12.011 180.165
Hydrogen H 26 1.008 26.208
Oxygen O 7 15.999 111.993
Total 48 318.366

The calculated molecular weight of triisopropyl citrate is 318.366 g/mol .[1][2][8]

2.3. Calculation Workflow

The logical process for calculating the theoretical molecular weight is outlined below.
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Diagram 1: Workflow for Theoretical Molecular Weight Calculation.

Experimental Protocol: Mass Spectrometry

While the theoretical molecular weight provides a precise value, experimental methods are
used for confirmation and analysis of synthesized compounds. High-resolution mass
spectrometry (HRMS) is the standard technique for accurately determining the molecular
weight of a molecule.

3.1. Principle

Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized molecules. For
triisopropyl citrate, electrospray ionization (ESI) is a suitable method, as it is a soft ionization
technique that minimizes fragmentation of the molecule. The instrument detects the ionized
molecule (e.g., [M+H]*, [M+Na]*) and its mass is measured with high precision.

3.2. Generalized Protocol for ESI-MS
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o Sample Preparation: Dissolve a small quantity of triisopropyl citrate in a suitable volatile
solvent (e.g., methanol, acetonitrile) to a final concentration of approximately 1 pg/mL.

 Instrument Calibration: Calibrate the mass spectrometer using a known calibration standard
across the expected mass range to ensure high mass accuracy.

o Sample Infusion: Introduce the sample solution into the ESI source via direct infusion using a
syringe pump at a constant flow rate (e.g., 5-10 uL/min).

« lonization: Apply a high voltage to the ESI needle to generate a fine spray of charged
droplets. As the solvent evaporates, ions of the analyte are formed.

e Mass Analysis: The generated ions are guided into the mass analyzer (e.g., TOF, Orbitrap),
which separates them based on their m/z ratio.

o Data Acquisition: Acquire the mass spectrum. The peak corresponding to the protonated
molecule ([C1sH2607+H]*) would be expected at an m/z of approximately 319.175.

o Data Analysis: Determine the exact mass from the acquired spectrum and compare it to the
theoretical exact mass (318.16785 Da) to confirm the identity and purity of the compound.

3.3. Experimental Workflow Diagram

The following diagram illustrates the key stages of determining molecular weight using mass
spectrometry.
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Diagram 2: Generalized Experimental Workflow for Mass Spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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